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Compound of Interest

Compound Name: 3-Bromo-4-nitrophenol

Cat. No.: B022720 Get Quote

An In-depth Technical Guide to 3-Bromo-4-nitrophenol

Introduction
3-Bromo-4-nitrophenol is an aromatic organic compound belonging to the substituted

nitrophenol family. It is characterized by a phenol ring substituted with a bromine atom, a nitro

group, and a hydroxyl group.[1] This compound serves as a versatile intermediate and building

block in organic synthesis.[1] Its utility extends to the development of pharmaceuticals, dyes,

and agrochemicals.[1] Furthermore, research has indicated its potential antimicrobial,

antifungal, antioxidant, and enzyme-inhibiting properties, making it a subject of interest for drug

development professionals.[1] This guide provides a comprehensive overview of its physical

and chemical properties, synthesis, applications, and safety protocols for researchers and

scientists.

Physical and Chemical Properties
3-Bromo-4-nitrophenol is a yellow to brown crystalline solid at room temperature.[1][2][3] It is

sparingly soluble in water but shows slight solubility in organic solvents like Dimethyl Sulfoxide

(DMSO), Ethyl Acetate, and Methanol.[1][2]

Table 1: Chemical Identifiers for 3-Bromo-4-nitrophenol
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Identifier Value Reference

CAS Number 5470-65-5 [1][4][5]

IUPAC Name 3-bromo-4-nitrophenol [4][5]

Molecular Formula C₆H₄BrNO₃ [1][3][5]

Canonical SMILES
C1=CC(=C(C=C1O)Br)--

INVALID-LINK--[O-]
[1][5]

InChI
InChI=1S/C6H4BrNO3/c7-5-3-

4(9)1-2-6(5)8(10)11/h1-3,9H
[1][5]

InChIKey
SZYVPWPBRABKAB-

UHFFFAOYSA-N
[1][5]

Table 2: Physicochemical Data for 3-Bromo-4-
nitrophenol

Property Value Reference

Molecular Weight 218.01 g/mol [3][4][5]

Appearance Yellow to Brown Solid [1][2][3]

Melting Point 125-127 °C [2][3][4]

Boiling Point 306.7 °C at 760 mmHg [2][3][4]

Density (Predicted) 1.881 g/cm³ [2][3]

pKa (Predicted) 6.32 ± 0.10 [1][2]

Solubility in Water
Sparingly soluble (0.76 g/L at

25 °C)
[1]

Flash Point 139.3 °C [3][6]

Refractive Index 1.652 [3]

Spectroscopic Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://wap.guidechem.com/encyclopedia/3-bromo-4-nitrophenol-dic387565.html
https://www.sigmaaldrich.com/US/en/product/chemscenellcjinaypharmaceuticalspvtltdpreferredpartner/jayh9a8e8d2b?context=bbe
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-4-nitrophenol
https://www.sigmaaldrich.com/US/en/product/chemscenellcjinaypharmaceuticalspvtltdpreferredpartner/jayh9a8e8d2b?context=bbe
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-4-nitrophenol
https://wap.guidechem.com/encyclopedia/3-bromo-4-nitrophenol-dic387565.html
https://www.echemi.com/products/pid_Rock2841-3-bromo-4-nitrophenol.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-4-nitrophenol
https://wap.guidechem.com/encyclopedia/3-bromo-4-nitrophenol-dic387565.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-4-nitrophenol
https://wap.guidechem.com/encyclopedia/3-bromo-4-nitrophenol-dic387565.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-4-nitrophenol
https://wap.guidechem.com/encyclopedia/3-bromo-4-nitrophenol-dic387565.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-4-nitrophenol
https://www.benchchem.com/product/b022720?utm_src=pdf-body
https://www.benchchem.com/product/b022720?utm_src=pdf-body
https://www.echemi.com/products/pid_Rock2841-3-bromo-4-nitrophenol.html
https://www.sigmaaldrich.com/US/en/product/chemscenellcjinaypharmaceuticalspvtltdpreferredpartner/jayh9a8e8d2b?context=bbe
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-4-nitrophenol
https://wap.guidechem.com/encyclopedia/3-bromo-4-nitrophenol-dic387565.html
https://m.chemicalbook.com/ChemicalProductProperty_IN_CB91175735.htm
https://www.echemi.com/products/pid_Rock2841-3-bromo-4-nitrophenol.html
https://m.chemicalbook.com/ChemicalProductProperty_IN_CB91175735.htm
https://www.echemi.com/products/pid_Rock2841-3-bromo-4-nitrophenol.html
https://www.sigmaaldrich.com/US/en/product/chemscenellcjinaypharmaceuticalspvtltdpreferredpartner/jayh9a8e8d2b?context=bbe
https://m.chemicalbook.com/ChemicalProductProperty_IN_CB91175735.htm
https://www.echemi.com/products/pid_Rock2841-3-bromo-4-nitrophenol.html
https://www.sigmaaldrich.com/US/en/product/chemscenellcjinaypharmaceuticalspvtltdpreferredpartner/jayh9a8e8d2b?context=bbe
https://m.chemicalbook.com/ChemicalProductProperty_IN_CB91175735.htm
https://www.echemi.com/products/pid_Rock2841-3-bromo-4-nitrophenol.html
https://wap.guidechem.com/encyclopedia/3-bromo-4-nitrophenol-dic387565.html
https://m.chemicalbook.com/ChemicalProductProperty_IN_CB91175735.htm
https://wap.guidechem.com/encyclopedia/3-bromo-4-nitrophenol-dic387565.html
https://www.echemi.com/products/pid_Rock2841-3-bromo-4-nitrophenol.html
https://www.lookchem.com/404.htm
https://www.echemi.com/products/pid_Rock2841-3-bromo-4-nitrophenol.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Structural confirmation of 3-Bromo-4-nitrophenol is typically achieved using Nuclear Magnetic

Resonance (NMR) spectroscopy and Mass Spectrometry (MS).[2][7]

Table 3: ¹H-NMR Data for 3-Bromo-4-nitrophenol

Solvent
Chemical
Shift (δ)
ppm

Multiplicity
Coupling
Constant
(J) Hz

Assignment Reference

DMSO-d₆ 7.99 d 9 Ar-H [3]

DMSO-d₆ 7.18 d 3 Ar-H [3]

DMSO-d₆ 6.91 dd 9, 3 Ar-H [3]

Note: NMR data is dependent on solvent and instrument frequency. The data presented is from

a specific experimental record.

Synthesis and Experimental Protocols
The most common method for synthesizing 3-Bromo-4-nitrophenol is through the electrophilic

aromatic substitution (nitration) of 3-bromophenol.[2][3][7] This reaction typically yields a

mixture of isomers, requiring purification to isolate the desired product.[3]

Starting Materials

Reaction & Purification3-Bromophenol

Nitration
(0-5°C)

NaNO3 + H2SO4 (Nitrating Agent)

Ice Water
Quenching

Stir Overnight DCM
Extraction

Silica Gel
Chromatography

3-Bromo-4-nitrophenol
(Final Product)

Click to download full resolution via product page

Caption: General workflow for the synthesis of 3-Bromo-4-nitrophenol.
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Detailed Experimental Protocol: Nitration of 3-
Bromophenol
This protocol is adapted from published synthesis procedures.[2][7]

Preparation of Nitrating Mixture: In a reaction vessel, slowly add concentrated sulfuric acid

(98%, 10.0 mL, 187.4 mmol) dropwise to a solution of sodium nitrate (13.5 g, 159.6 mmol) in

water (30 mL). Maintain the temperature of the mixture between 0-5°C using an ice bath.[7]

Addition of Substrate: Prepare a solution of 3-bromophenol (12.0 g, 69.4 mmol) dissolved in

ethanol (25 mL). Add this solution dropwise to the cold nitrating mixture.[7]

Reaction: Stir the resulting reaction mixture overnight at room temperature, allowing the

reaction to proceed to completion.[7]

Workup: Pour the reaction mixture into 300 mL of ice water to quench the reaction.[7]

Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with

dichloromethane (3 x 100 mL).[7]

Drying and Concentration: Combine the organic layers and dry over anhydrous sodium

sulfate (Na₂SO₄). Filter the drying agent and concentrate the organic phase under reduced

pressure.[7]

Purification: Purify the crude product by silica gel column chromatography using a 30% ethyl

acetate in hexane solution as the eluent. This will separate the desired 3-bromo-4-
nitrophenol isomer from other byproducts.[7]

Characterization: Confirm the structure and purity of the final product, a yellow solid, using

¹H-NMR, ¹³C-NMR, and mass spectrometry.[7]

Reactivity and Applications
The chemical reactivity of 3-Bromo-4-nitrophenol is governed by its three functional groups:

the phenolic hydroxyl, the nitro group, and the bromine atom. These sites allow for a variety of

chemical transformations, making it a valuable synthetic intermediate.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://m.chemicalbook.com/ChemicalProductProperty_IN_CB91175735.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91175735.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91175735.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91175735.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91175735.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91175735.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91175735.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91175735.htm
https://www.benchchem.com/product/b022720?utm_src=pdf-body
https://www.benchchem.com/product/b022720?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91175735.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91175735.htm
https://www.benchchem.com/product/b022720?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/3-bromo-4-nitrophenol-dic387565.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phenolic Hydroxyl (-OH): Can undergo O-alkylation, O-acylation, and acts as a directing

group in further electrophilic substitutions.

Nitro Group (-NO₂): Can be reduced to an amino group (-NH₂), which is a key transformation

for the synthesis of many pharmaceutical compounds.

Bromo Group (-Br): Can be substituted or used in cross-coupling reactions (e.g., Suzuki,

Heck) to form carbon-carbon bonds.

Its established and potential applications are diverse, stemming from its utility as a building

block and its intrinsic biological properties.[1]
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Caption: Logical relationships between the structure and applications of 3-Bromo-4-
nitrophenol.

Safety and Handling
3-Bromo-4-nitrophenol is a hazardous substance and must be handled with appropriate

safety precautions. It is harmful if swallowed, causes skin irritation, and can cause serious eye

damage.[4][5][8]

Table 4: GHS Hazard Information
Hazard Class Code Statement Reference

Acute Toxicity, Oral H302 Harmful if swallowed [4][5][8]

Skin

Corrosion/Irritation
H315 Causes skin irritation [4][5][8]

Allergic Skin Reaction H317
May cause an allergic

skin reaction
[4]

Serious Eye Damage H318
Causes serious eye

damage
[4][5]

Respiratory Irritation H335
May cause respiratory

irritation
[5]

Aquatic Hazard

(Acute)
H401 Toxic to aquatic life [8]

Aquatic Hazard

(Chronic)
H410

Very toxic to aquatic

life with long lasting

effects

[4]

Experimental Protocols for Safe Handling
Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical

safety goggles, nitrile gloves, and a lab coat.[9] Handle in a well-ventilated area or under a

chemical fume hood.[9]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[9][10]

Keep away from strong oxidizing agents and strong bases.[9] The compound is noted to be
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light and air sensitive, so storage under an inert atmosphere is recommended.[2][8]

Handling: Avoid breathing dust.[9] Do not eat, drink, or smoke when using this product.[8]

Wash hands and any exposed skin thoroughly after handling.[8][9]

Spills: In case of a spill, sweep up the solid material, avoiding dust formation, and place it in

a suitable, closed container for disposal.[9]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[8][9] Avoid release to the environment.

[8]

Conclusion
3-Bromo-4-nitrophenol is a key chemical compound with significant utility in synthetic

chemistry and potential in life sciences. Its well-defined physical and chemical properties, along

with established synthesis routes, make it a reliable reagent for researchers. The reactivity of

its functional groups provides a platform for creating a wide array of more complex molecules

for the pharmaceutical, agrochemical, and dye industries. Adherence to strict safety protocols is

mandatory when handling this compound due to its hazardous nature. Further research into its

biological activities may uncover new therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91175735.htm
https://www.cochise.edu/_resources/pdfs/sds-library/science-sv/Science-SDS-390-4Bromophenol-B75808-Sigma-2024.pdf
https://www.fishersci.com/store/msds?partNumber=AC367920050&countryCode=US&language=en
https://www.allgreenchems.com/pharmaceutical-chemicals/3-bromo-4-nitrophenol-cas-no-5470-65-5.html
https://www.allgreenchems.com/pharmaceutical-chemicals/3-bromo-4-nitrophenol-cas-no-5470-65-5.html
https://www.benchchem.com/product/b022720#physical-and-chemical-properties-of-3-bromo-4-nitrophenol
https://www.benchchem.com/product/b022720#physical-and-chemical-properties-of-3-bromo-4-nitrophenol
https://www.benchchem.com/product/b022720#physical-and-chemical-properties-of-3-bromo-4-nitrophenol
https://www.benchchem.com/product/b022720#physical-and-chemical-properties-of-3-bromo-4-nitrophenol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b022720?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

